Cas no 1248790-11-5 (4-Chloro-N-cyclobutylpyridine-2-carboxamide)

• Product Name: 4-Chloro-N-cyclobutylpyridine-2-carboxamide
• CAS No: 1248790-11-5
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD16746899
• CID: 4782579
• Update Time: 2025-05-20

4-Chloro-N-cyclobutylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-cyclobutylpyridine-2-carboxamide
• 4-Chloro-N-cyclobutylpyridine-2-carboxamide

• MDL： MFCD16746899
• Inchi： 1S/C10H11ClN2O/c11-7-4-5-12-9(6-7)10(14)13-8-2-1-3-8/h4-6,8H,1-3H2,(H,13,14)
• InChI Key： BFZQQPSEPCBPII-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(NC1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 2
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-Chloro-N-cyclobutylpyridine-2-carboxamide

4-Chloro-N-cyclobutylpyridine-2-carboxamide: A Comprehensive Overview

4-Chloro-N-cyclobutylpyridine-2-carboxamide (CAS No. 1248790-11-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a pyridine ring with a chloro substituent and a cyclobutyl group attached to the carboxamide functional group. The cyclobutyl moiety introduces rigidity and strain into the molecule, which can enhance its stability and reactivity in certain chemical reactions.

Recent studies have highlighted the potential of 4-Chloro-N-cyclobutylpyridine-2-carboxamide as a building block for synthesizing bioactive molecules. Researchers have explored its role in the development of novel antibiotics and antifungal agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, making it a promising candidate for drug discovery.

In the field of agrochemistry, 4-Chloro-N-cyclobutylpyridine-2-carboxamide has been investigated as a potential lead for developing environmentally friendly pesticides. Its ability to inhibit key enzymes involved in pest metabolism has been extensively studied. A 2023 research article in *Pest Management Science* reported that this compound shows selective toxicity towards agricultural pests while being relatively safe for non-target organisms, which is a significant advantage in sustainable agriculture.

The synthesis of 4-Chloro-N-cyclobutylpyridine-2-carboxamide involves a multi-step process that typically includes nucleophilic substitution and amide formation reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the final product, as reported in a 2023 paper in *Green Chemistry*.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates interactions with biological targets. The chloro substituent enhances the molecule's lipophilicity, which is crucial for its absorption and distribution properties in biological systems. Meanwhile, the cyclobutyl group contributes to the molecule's three-dimensional geometry, enabling favorable interactions with target proteins.

Emerging research has also explored the application of 4-Chloro-N-cyclobutylpyridine-2-carboxamide in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of new materials for energy storage applications. A 2023 study published in *Chemistry of Materials* demonstrated that this compound can act as a template for synthesizing porous metal-organic frameworks (MOFs) with high surface area and excellent catalytic performance.

In conclusion, 4-Chloro-N-cyclobutylpyridine-2-carboxamide (CAS No. 1248790-11-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across multiple sectors is expected to grow significantly.